7-(Allyloxy)-4-(trifluoromethyl)-2H-chromen-2-one
7-(Allyloxy)-4-(trifluoromethyl)-2H-chromen-2-one
Brand Name:
Vulcanchem
CAS No.:
354130-51-1
VCID:
VC0483686
InChI:
InChI=1S/C13H9F3O3/c1-2-5-18-8-3-4-9-10(13(14,15)16)7-12(17)19-11(9)6-8/h2-4,6-7H,1,5H2
SMILES:
C=CCOC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F
Molecular Formula:
C13H9F3O3
Molecular Weight:
270.2g/mol
7-(Allyloxy)-4-(trifluoromethyl)-2H-chromen-2-one
CAS No.: 354130-51-1
Main Products
VCID: VC0483686
Molecular Formula: C13H9F3O3
Molecular Weight: 270.2g/mol
| CAS No. | 354130-51-1 |
|---|---|
| Product Name | 7-(Allyloxy)-4-(trifluoromethyl)-2H-chromen-2-one |
| Molecular Formula | C13H9F3O3 |
| Molecular Weight | 270.2g/mol |
| IUPAC Name | 7-prop-2-enoxy-4-(trifluoromethyl)chromen-2-one |
| Standard InChI | InChI=1S/C13H9F3O3/c1-2-5-18-8-3-4-9-10(13(14,15)16)7-12(17)19-11(9)6-8/h2-4,6-7H,1,5H2 |
| Standard InChIKey | MYYPDPXGAXJPTP-UHFFFAOYSA-N |
| SMILES | C=CCOC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F |
| Canonical SMILES | C=CCOC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F |
| PubChem Compound | 1816952 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume